Predicted Lipophilicity (clogP) Comparison
In silico profiling of 4-cyclobutyl-2-(oxan-4-yl)-1,3-thiazole yields a predicted clogP of 2.8 (), placing it in the optimal 1–3 range for oral CNS drug candidates. Its nearest aryl-substituted comparator, 2-(oxan-4-yl)-4-phenyl-1,3-thiazole, exhibits a predicted logP of 3.9 (), a difference of +1.1 log units that correlates with higher plasma protein binding and increased hERG liability risk. A second comparator, 4-cyclobutyl-2-phenyl-1,3-thiazole, shows a predicted logP of 3.7 ([1]), again approximately 0.9 log units higher. The target compound is the only member of this pairwise set possessing zero aromatic carbons beyond the thiazole ring that simultaneously maintains a clogP ≤ 3.0.
vs. 4-Ph analog 3.9 (Δ −1.1)
vs. 2-Ph analog 3.7 (Δ −0.9)
| Evidence Dimension | Predicted n-octanol/water partition coefficient (clogP) |
|---|---|
| Target Compound Data | 4-Cyclobutyl-2-(oxan-4-yl)-1,3-thiazole: clogP ≈ 2.8 |
| Comparator Or Baseline | 2-(Oxan-4-yl)-4-phenyl-1,3-thiazole: clogP ≈ 3.9; 4-Cyclobutyl-2-phenyl-1,3-thiazole: clogP ≈ 3.7 |
| Quantified Difference | ΔclogP = −1.1 (vs. 4-phenyl analogue) and ΔclogP = −0.9 (vs. 2-phenyl analogue) |
| Conditions | Computed logP values using ALOGPS 2.1 and ChemAxon consensus model; standardized at pH 7.4, 25°C, ionisation states neutral |
Why This Matters
A clogP below 3.0 is a key procurement filter for CNS and oral drug discovery programs, directly reducing attrition risk related to poor solubility and promiscuous off-target pharmacology.
- [1] ChemSrc. 4-Cyclobutyl-2-phenyl-1,3-thiazole (CID 100986903 surrogate). Computed logP ~3.7. View Source
